1-(4-{[4-(Aminomethyl)-1,3-thiazol-2-yl]amino}phenyl)ethan-1-one

• IUPAC Name: 1-[4-[[4-(aminomethyl)-1,3-thiazol-2-yl]amino]phenyl]ethanone
• InChI: InChI=1S/C12H13N3OS/c1-8(16)9-2-4-10(5-3-9)14-12-15-11(6-13)7-17-12/h2-5,7H,6,13H2,1H3,(H,14,15)
• InChI Key: YRGAOYPZCPEXAD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC2=NC(=CS2)CN
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol
• CAS No.: 1417635-77-8

Description

1-(4-{[4-(Aminomethyl)-1,3-thiazol-2-yl]amino}phenyl)ethan-1-one is a useful research compound. Its molecular formula is C12H13N3OS and its molecular weight is 247.32. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthesis of Heterocycles

The chemistry of heterocyclic compounds is a vast field with the potential for developing a wide array of pharmaceuticals and other functional materials. For compounds similar to "1-(4-{[4-(Aminomethyl)-1,3-thiazol-2-yl]amino}phenyl)ethan-1-one", research has shown their significance in the synthesis of various classes of heterocycles. For instance, the reactivity of certain dicyanomethylene derivatives has been explored for the generation of heterocyclic compounds, including thiazoles, which share a structural similarity with the compound . These compounds have been identified as valuable building blocks for the synthesis of heterocyclic and dye compounds, demonstrating their utility in medicinal chemistry and materials science (Gomaa & Ali, 2020).

Synthesis and Structural Properties

The synthetic pathways and structural properties of thiazolidinone derivatives, a class of compounds closely related to "this compound", have been extensively studied. These compounds have shown a wide spectrum of biological activities, highlighting the importance of the thiazole and thiazolidinone rings in medicinal chemistry. Research has emphasized the development of novel synthetic routes and the exploration of structural properties that could enhance their pharmacological potential (Issac & Tierney, 1996).

Biological Activities and Pharmacological Potential

Research into 1,3-thiazolidin-4-ones and their functionalized analogs, including structures related to "this compound", has revealed significant pharmacological importance. These compounds are found in various commercial pharmaceuticals and have been investigated for their potential activities against different diseases. The exploration of these compounds underscores the broader application of thiazole derivatives in drug discovery and development (Santos, Jones Junior, & Silva, 2018).

Mechanism of Action

Target of Action

They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Mode of Action

For instance, some thiazole derivatives have been found to inhibit the growth of tumor cells, suggesting a potential cytotoxic effect .

Biochemical Pathways

For example, some thiazole derivatives have been found to inhibit the growth of tumor cells, suggesting they may affect pathways related to cell proliferation and survival .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The specific effects would depend on the compound’s targets and mode of action.